![molecular formula C21H21N5O3 B2874858 N-(3,5-dimethylphenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide CAS No. 941887-01-0](/img/structure/B2874858.png)
N-(3,5-dimethylphenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,5-dimethylphenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H21N5O3 and its molecular weight is 391.431. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
- The synthesis of complex compounds related to the chemical has been explored, emphasizing the creation of novel structures and their detailed analysis using techniques like NMR spectroscopy and X-ray diffraction. For example, Vasilevskii et al. (2010) studied the reaction of a similar compound, leading to the synthesis of new chemical structures (Vasilevskii, Belyakov, Gazieva, Nelyubina, Kolotyrkina, & Kravchenko, 2010).
Antimicrobial Activity
- Research has been conducted on the antimicrobial properties of compounds similar to the one . For instance, studies by Sawant (2013) and Bondock et al. (2008) synthesized and evaluated the antimicrobial activity of related compounds, indicating their potential use in developing new antimicrobial agents (Sawant, 2013); (Bondock, Rabie, Etman, & Fadda, 2008).
Pharmacological Applications
- The structural analogs of the compound have been explored for various pharmacological applications, including antitumor, anticonvulsant, and antiasthma activities. Research by Patel et al. (2012) synthesized and evaluated the antimycobacterial and antimicrobial actions of similar compounds, indicating their potential in medicinal chemistry (Patel, Patel, Kumari, Rajani, & Chikhalia, 2012).
Radiopharmaceutical Applications
- Compounds related to the one have been investigated for their potential use in radiopharmaceutical applications, such as imaging with positron emission tomography (PET). Dollé et al. (2008) synthesized a selective radioligand for imaging the translocator protein (18 kDa) with PET, showcasing the application of these compounds in advanced medical imaging (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).
Pesticide Development
- Research has also explored the potential use of similar compounds in the development of pesticides. Olszewska, Tarasiuk, and Pikus (2011) characterized derivatives of a related compound, suggesting their application as potential pesticides (Olszewska, Tarasiuk, & Pikus, 2011).
Properties
IUPAC Name |
N-(3,5-dimethylphenyl)-2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O3/c1-14-10-15(2)12-16(11-14)22-18(27)13-26-20(29)19(28)25-9-8-24(21(25)23-26)17-6-4-3-5-7-17/h3-7,10-12H,8-9,13H2,1-2H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVMAYDGBDFHEOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.